Cas no 855915-21-8 (6-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 855915-21-8
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD18257438
• CID: 1038556
• Update Time: 2025-10-29

6-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(trifluoromethyl)picolinic acid
• 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid
• AK100528
• PPQPJHRYVXXZTI-UHFFFAOYSA-N
• AB74929
• FCH1365585
• AX8241472
• Z5194
• 6-Chloro-5-(trifluoromethyl)-2-pyridinecarboxylic acid (ACI)

• MDL： MFCD18257438
• Inchi： 1S/C7H3ClF3NO2/c8-5-3(7(9,10)11)1-2-4(12-5)6(13)14/h1-2H,(H,13,14)
• InChI Key： PPQPJHRYVXXZTI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(F)(F)F)=C(Cl)N=1)O

Computed Properties

• Exact Mass: 224.98000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 50.2

Experimental Properties

• PSA: 50.19000
• LogP: 2.45200

6-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C